Cas no 1823888-33-0 (3-AZABICYCLO[3.2.1]OCTAN-6-AMINE 2HCL)

• Product Name: 3-AZABICYCLO[3.2.1]OCTAN-6-AMINE 2HCL
• CAS No: 1823888-33-0
• MF: C₇H₁₅ClN₂
• MW: 162.660400629044
• CID: 5182077
• Update Time: 2025-05-24

3-AZABICYCLO[3.2.1]OCTAN-6-AMINE 2HCL Chemical and Physical Properties

Names and Identifiers

• 3-AZABICYCLO[3.2.1]OCTAN-6-AMINE 2HCL

• Inchi： 1S/C7H14N2.ClH/c8-7-2-5-1-6(7)4-9-3-5;/h5-7,9H,1-4,8H2;1H
• InChI Key： CNXHNARTNUTUHG-UHFFFAOYSA-N
• SMILES： NC1C2CNCC(C2)C1.Cl

Additional information on 3-AZABICYCLO[3.2.1]OCTAN-6-AMINE 2HCL

Professional Introduction to 3-AZABICYCLO[3.2.1]OCTAN-6-AMINE 2HCL (CAS No. 1823888-33-0)

3-AZABICYCLO[3.2.1]OCTAN-6-AMINE 2HCL, identified by the Chemical Abstracts Service registry number 1823888-33-0, is a significant compound in the field of medicinal chemistry and pharmacology. This bicyclic amine derivative has garnered attention due to its unique structural framework and potential biological activities. The compound’s structure consists of a seven-membered azabicyclic core fused with an octane ring, featuring an amine functional group at the 6-position and a hydrochloride salt form, which enhances its solubility and bioavailability.

The 3-AZABICYCLO[3.2.1]OCTAN-6-AMINE 2HCL molecule represents a class of nitrogen-containing heterocycles that have been extensively studied for their pharmacological properties. The presence of the azabicyclic scaffold imparts rigidity to the molecular structure, which can be advantageous in terms of binding affinity and selectivity when interacting with biological targets. This feature makes it a promising candidate for the development of novel therapeutic agents.

In recent years, there has been a growing interest in azabicyclic compounds due to their potential applications in drug discovery. The 3-AZABICYCLO[3.2.1]OCTAN-6-AMINE 2HCL structure has been explored for its interactions with various biological receptors, including G-protein coupled receptors (GPCRs) and ion channels. These interactions are critical for developing drugs that can modulate physiological processes by targeting specific cellular pathways.

One of the most compelling aspects of 3-AZABICYCLO[3.2.1]OCTAN-6-AMINE 2HCL is its ability to serve as a scaffold for structure-based drug design. The bicyclic core provides a stable platform that can be modified to optimize pharmacokinetic and pharmacodynamic properties. Researchers have leveraged computational methods, such as molecular docking and molecular dynamics simulations, to predict how different analogs of this compound might interact with target proteins. These studies have revealed potential binding modes that could lead to the development of drugs with improved efficacy and reduced side effects.

The hydrochloride salt form of 3-AZABICYCLO[3.2.1]OCTAN-6-AMINE 2HCL enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This property is particularly important for oral and intravenous drug delivery systems, where solubility plays a crucial role in bioavailability and therapeutic efficacy.

Recent experimental studies have begun to explore the biological activities of 3-AZABICYCLO[3.2.1]OCTAN-6-AMINE 2HCL in vitro and in vivo models. Initial findings suggest that this compound may exhibit properties relevant to neurological disorders, such as modulation of neurotransmitter release or receptor activity. Additionally, its structural features make it a candidate for investigating anti-inflammatory or anticancer mechanisms.

The synthesis of 3-AZABICYCLO[3.2.1]OCTAN-6-AMINE 2HCL involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex bicyclic framework efficiently. These synthetic strategies not only facilitate the production of the compound but also allow for structural modifications to tailor its biological properties.

The pharmaceutical industry has shown interest in exploring derivatives of 3-AZABICYCLO[3.2.1]OCTAN-6-AMINE 2HCL due to its versatile structural motif. By introducing various substituents at different positions on the molecule, researchers can generate libraries of compounds with diverse pharmacological profiles. High-throughput screening (HTS) techniques have been used to identify promising analogs based on their activity against specific biological targets.

The potential applications of 3-AZABICYCLO[3.2.1]OCTAN-6-AMINE 2HCL extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for designing peptide mimetics or other biologically active molecules that require precise three-dimensional conformations for optimal activity.

In conclusion, 3-AZABICYCLO[3.2.1]OCTAN-6-AMINE 2HCL (CAS No. 1823888-33-0) is a structurally intriguing compound with significant potential in medicinal chemistry and drug discovery。 Its rigid bicyclic framework, combined with the amine functional group, provides a versatile scaffold for developing novel therapeutic agents。 Ongoing research continues to uncover new applications and mechanisms associated with this compound， making it a valuable asset in the pursuit of innovative treatments for various diseases。